Cas no 2228530-14-9 (3-2-(dimethylamino)-5-fluorophenyl-2-oxopropanoic acid)

• Product Name: 3-2-(dimethylamino)-5-fluorophenyl-2-oxopropanoic acid
• CAS No: 2228530-14-9
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 6541430
• PubChem ID: 165695971
• Update Time: 2025-07-19

3-2-(dimethylamino)-5-fluorophenyl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-5-fluorophenyl-2-oxopropanoic acid
• EN300-1758275
• 2228530-14-9
• 3-[2-(dimethylamino)-5-fluorophenyl]-2-oxopropanoic acid

• Inchi： 1S/C11H12FNO3/c1-13(2)9-4-3-8(12)5-7(9)6-10(14)11(15)16/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： PTZUHFQBCNWFFN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C(=O)O)=O)N(C)C

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-2-(dimethylamino)-5-fluorophenyl-2-oxopropanoic acid

Comprehensive Overview of 3-[2-(Dimethylamino)-5-fluorophenyl]-2-oxopropanoic acid (CAS No. 2228530-14-9)

The compound 3-[2-(Dimethylamino)-5-fluorophenyl]-2-oxopropanoic acid (CAS No. 2228530-14-9) is a fluorinated aromatic derivative with a unique structural framework, combining a dimethylamino group and a 2-oxopropanoic acid moiety. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its fluorophenyl core enhances metabolic stability, making it a valuable candidate for drug discovery programs targeting enzymes and receptors.

In recent years, the demand for fluorinated compounds like 3-[2-(Dimethylamino)-5-fluorophenyl]-2-oxopropanoic acid has surged, driven by their applications in medicinal chemistry. Researchers frequently search for "fluorophenyl derivatives in drug design" or "CAS 2228530-14-9 synthesis," reflecting the compound's relevance in optimizing pharmacokinetic properties. The dimethylamino group further contributes to solubility and binding affinity, aligning with trends in fragment-based drug discovery.

From a synthetic perspective, 3-[2-(Dimethylamino)-5-fluorophenyl]-2-oxopropanoic acid is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its 2-oxopropanoic acid segment is particularly noteworthy, as it mimics natural keto acids, enabling interactions with biological targets. Laboratories exploring "green chemistry approaches for fluorinated intermediates" may find this compound of interest due to its modular design.

The compound's stability under physiological conditions has also prompted investigations into its role as a protease inhibitor precursor. With growing interest in "small-molecule modulators of protein-protein interactions," CAS 2228530-14-9 offers a scaffold for developing therapeutics against diseases like cancer and neurodegenerative disorders. Computational studies often highlight its electrophilic carbonyl group as a hotspot for covalent inhibitor design.

Beyond pharmaceuticals, 3-[2-(Dimethylamino)-5-fluorophenyl]-2-oxopropanoic acid finds utility in material science, particularly in designing fluorescent probes. Its fluorophenyl ring enables π-stacking interactions, useful in sensor development for environmental monitoring. Queries such as "aromatic keto acids in biosensing" underscore its interdisciplinary appeal.

In summary, 3-[2-(Dimethylamino)-5-fluorophenyl]-2-oxopropanoic acid (CAS No. 2228530-14-9) represents a versatile chemical entity with broad applications. Its structural features—fluorine substitution, tertiary amine, and α-keto acid—make it a focal point for innovation in drug development and functional materials. As research evolves, this compound is poised to address emerging challenges in precision medicine and sustainable chemistry.